Cas no 4174-09-8 (3H-Pyrazol-3-one,2,4-dihydro-4-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-5-methyl-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one,2,4-dihydro-4-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-5-methyl-2-phenyl-
• CAS No: 4174-09-8
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 331065
• PubChem ID: 1130374
• Update Time: 2025-04-19

3H-Pyrazol-3-one,2,4-dihydro-4-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2,4-dihydro-4-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-5-methyl-2-phenyl-
• 2,4-Dihydro-4-((5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene)-5-methyl-2-phenyl-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-4-((5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene)-5-methyl-2-phenyl-
• 4-((5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene)-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one
• 4-((5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene)-3-methyl-1-phenyl-5-oxo-4,5-dihydro-1H-pyrazole
• 5-methyl-
• 2-Pyrazolin-5-one,4-[(5-hydroxy-3-methyl-1-phenylpyrazol-4-yl)methylene]-3-methyl-1-phenyl-(7CI,8CI)
• NSC 691428
• AG-690/13701009
• 2,4-DIHYDRO-4-[(5-HYDROXY-3-METHYL-1-PHENYL-1H-PYRAZOL-4-YL)METHYLENE]-5-METHYL-2-PHENYL-3H-PYRAZOL-3-ONE
• SR-01000528791-2
• 4174-09-8
• SR-01000528791
• PHCPNSHHXUOXSD-CPNJWEJPSA-N
• 5-Methyl-4-((3-methyl-5-oxo-1-phenyl-1H-pyrazol-4(5H)-ylidene)methyl)-2-phenyl-1H-pyrazol-3(2H)-one
• AKOS002169339
• HMS1583C10
• 3H-Pyrazol-3-one, 2,4-dihydro-4-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-5-methyl-2-phenyl-
• 4-[(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one
• 4-[(1,5-DIHYDRO-3-METHYL-5-OXO-1-PHENYL-4H-PYRAZOL-4-YLIDENE)METHYL]-1,2-DIHYDRO-5-METHYL-2-PHENYL-3H-PYRAZOL-3-ONE
• SCHEMBL420805
• 4-[(5-hydroxy-3-methyl-1-phenyl-1h-pyrazol-4-yl)methylidene]-5-methyl-2-phenyl-2,4-di-hydro-3h-pyrazol-3-one
• 4,4'-Methine-bis(3-methyl-1-phenyl-2-pyrazolin-5-one)
• 1-Phenyl-3-methyl-5-hydroxy-4-(1-phenyl-3-methyl-4,5-dihydro-5-oxo-pyrazol-2-ylidene)-pyrazole
• 15900-11-5
• (4E)-4-[(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one #
• SCHEMBL8116198
• SR-01000528791-1
• HMS545N07
• 4-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C21H18N4O2/c1-14-18(20(26)24(22-14)16-9-5-3-6-10-16)13-19-15(2)23-25(21(19)27)17-11-7-4-8-12-17/h3-13,22H,1-2H3/b19-13+
• InChI Key： DFSHSSAUZJFPSK-CPNJWEJPSA-N
• SMILES： O=C1C(/C=C2/C(N(C3C=CC=CC=3)N=C/2C)=O)=C(C)NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 358.14314
• Monoisotopic Mass: 358.142976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: 3.3

Experimental Properties

• Density: 1.27
• Boiling Point: 449.8°Cat760mmHg
• Flash Point: 225.8°C
• Refractive Index: 1.668
• PSA: 70.72